Cas no 959432-77-0 (4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine)

4,6-Dichloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with chloro and methyl substituents. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its dichloro and methyl groups enhance reactivity, facilitating selective functionalization for further derivatization. The compound's stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, such as kinase inhibitor research. Its well-defined chemical properties ensure reproducibility in synthetic pathways, supporting its use in scalable industrial processes.

4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine structure

959432-77-0 structure

Product Name:4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine

CAS No:959432-77-0

MF:C₆H₄Cl₂N₄

MW:203.028758049011

MDL:MFCD27934984

CID:2102176

PubChem ID:59594417

Update Time:2025-05-27

4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dichloro-2-methyl-2H-pyrazolo[3,4-d]pyrimidine
- 2H-Pyrazolo[3,4-d]pyrimidine, 4,6-dichloro-2-methyl-
- SCHEMBL2076650
- Z1862014245
- BS-42033
- AKOS027324418
- CS-0310454
- 959432-77-0
- W19541
- EN300-1710187
- MFCD27934984
- DB-425726
- 4,6-dichloro-2-methylpyrazolo[3,4-d]pyrimidine
- 4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine
- MDL： MFCD27934984
- Inchi： 1S/C6H4Cl2N4/c1-12-2-3-4(7)9-6(8)10-5(3)11-12/h2H,1H3
- InChI Key： QLHBOALBAOKBJV-UHFFFAOYSA-N
- SMILES： ClC1C2=CN(C)N=C2N=C(N=1)Cl

Computed Properties

Exact Mass: 201.9813015g/mol
Monoisotopic Mass: 201.9813015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.6
XLogP3: 2.1

4,6-Dichloro-2-methyl-2h-pyrazolo[3,4-d]pyrimidine Pricemore >>

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